5-Isopropylisoxazole-3-carbonyl azide

• CAS: 61672-71-7
• Molecular Formula: C7H8N4O2
• Molecular Weight: 180.16 g/mol
• SMILES: CC(C)C1=CC(=NO1)C(=O)N=[N+]=[N-]
• InChI: InChI=1S/C7H8N4O2/c1-4(2)6-3-5(10-13-6)7(12)9-11-8/h3-4H,1-2H3
• InChIKey: LFNRXFWPMHLOIZ-UHFFFAOYSA-N

5-Isopropylisoxazole-3-carbonyl Azide: Physicochemical Profile and Class Context

5-Isopropylisoxazole-3-carbonyl azide (CAS 61672-71-7; IUPAC: 5-propan-2-yl-1,2-oxazole-3-carbonyl azide) is a heterocyclic acyl azide building block bearing a 5-isopropyl-substituted isoxazole ring and a reactive carbonyl azide group at the 3-position . With a molecular formula of C₇H₈N₄O₂ and a monoisotopic mass of 180.065 Da, it belongs to the 5-alkylisoxazole-3-carbonyl azide series—a class of compounds employed as intermediates in click chemistry, Curtius rearrangement, and heterocycle-oriented synthesis . Its computed LogP of 1.70 and polar surface area (PSA) of 92.85 Ų position it as a mid-range lipophilicity member within this congeneric series, directly influencing its suitability for specific synthetic and physicochemical design objectives .

Synthetic intermediate for click chemistry and bioorthogonal conjugation

Enables Curtius rearrangement to isocyanate-based libraries

Mid-range lipophilicity supports balanced organic/aqueous phase compatibility

5-Isopropylisoxazole-3-carbonyl Azide: Substitution Limitations with Analogs

Substituting 5-isopropylisoxazole-3-carbonyl azide with its closest structural analogs—the 5-n-propyl regioisomer or the corresponding 5-isopropylisoxazole-3-carbonyl chloride—introduces measurable and functionally consequential deviations in lipophilicity, polar surface area, conformational flexibility, and chemoselective reactivity [1][2]. The isopropyl substituent confers a LogP of 1.70—one full log unit lower than the n-propyl isomer (LogP 2.70) despite identical molecular weight—while the carbonyl azide functionality enables clean acylation outcomes and Curtius rearrangement pathways that the acid chloride cannot replicate without generating complex product mixtures [2]. These differences are not cosmetic; they directly determine compound suitability in structure–activity relationship (SAR) campaigns, click chemistry workflows, and multi-step synthetic sequences where precise physicochemical tuning and reaction selectivity are non-negotiable procurement criteria.

5-n-Propyl regioisomer

Lipophilicity and conformational flexibility differ measurably; SAR tuning may not transfer without independent validation.

5-Isopropylisoxazole-3-carbonyl chloride

Lacks direct Curtius rearrangement capability and chemoselective acylation profile; may introduce purification burden and synthetic steps.

• [1] Chem960. 3-Isoxazolecarbonyl azide, 5-propyl- (CAS 61672-70-6). XlogP: 2.7; PSA: 91.86; MW: 180.16. https://m.chem960.com/cas/61672706/ View Source
• [2] Kolesnik, I.A.; Kletskov, A.V.; Potkin, V.I.; Knizhnikov, V.A.; Zvereva, T.D.; Kurman, P.V.; Tokalchik, Yu.P.; Kulchitsky, V.A. Glycylglycine and Its Morpholide Derivatives Containing 5-(p-Tolyl)isoxazole and 4,5-Dichloroisothiazole Moieties. Russian Journal of Organic Chemistry 2021, 57 (10), 1584–1591. DOI: 10.1134/s1070428021100031. View Source

5-Isopropylisoxazole-3-carbonyl Azide: Quantitative Differentiation from Analogs

Regioisomeric LogP Gap: 5-Isopropyl vs. 5-n-Propyl

5-Isopropylisoxazole-3-carbonyl azide (CAS 61672-71-7) and 5-n-propylisoxazole-3-carbonyl azide (CAS 61672-70-6) are constitutional isomers sharing the identical molecular formula C₇H₈N₄O₂ and molecular weight of 180.16 Da, yet they exhibit a substantial LogP difference of 1.00 log unit (1.70 vs. 2.70) [1]. The branched isopropyl substituent also yields a higher computed polar surface area (92.85 vs. 91.86 Ų) and one fewer rotatable bond (2 vs. 3) compared to the linear n-propyl analog [1]. This regioisomeric pair provides a unique opportunity to decouple molecular weight from lipophilicity in SAR optimization, as the isopropyl variant delivers measurably lower membrane partitioning potential without altering formula weight.

LogP Gap

Head-to-head

LogP 1.70 vs. LogP 2.70

Supports regioisomer differentiation for SAR

Computed values; confirm experimentally

Evidence Dimension	Computed octanol–water partition coefficient (LogP); Polar Surface Area (PSA); Rotatable bond count
Target Compound Data	LogP = 1.70; PSA = 92.85 Ų; Rotatable bonds = 2; MW = 180.16 Da (C₇H₈N₄O₂)
Comparator Or Baseline	5-n-Propylisoxazole-3-carbonyl azide (CAS 61672-70-6): LogP = 2.70; PSA = 91.86 Ų; Rotatable bonds = 3; MW = 180.16 Da (C₇H₈N₄O₂)
Quantified Difference	ΔLogP = 1.00 (37% lower for isopropyl); ΔPSA = +0.99 Ų (1.1% higher); ΔRotatable bonds = −1
Conditions	Computed physicochemical properties; LogP values from ChemSrc (target) and Chem960 XlogP (comparator); PSA from respective database entries

Why This Matters

For medicinal chemistry programs requiring fine control of lipophilicity without altering molecular weight—a critical parameter in optimizing ADME properties and Ligand Efficiency indices—the isopropyl isomer provides a distinctly lower-LogP option that is unavailable from the n-propyl variant.

• [1] Chem960. 3-Isoxazolecarbonyl azide, 5-propyl- (CAS 61672-70-6). XlogP: 2.7; PSA: 91.86; Exact Mass: 180.06484; Rotatable bonds: 3. https://m.chem960.com/cas/61672706/ View Source

Congeneric LogP Step: Filling the Ethyl to n-Propyl Gap

A systematic comparison of computed LogP values across the 5-alkylisoxazole-3-carbonyl azide series reveals a non-linear progression: 5-methyl (LogP 0.89), 5-ethyl (LogP 1.14), 5-isopropyl (LogP 1.70), 5-n-propyl (LogP 2.70), and 5-isobutyl (LogP 3.10) [1][2]. The 5-isopropyl analog occupies a specific lipophilicity niche (LogP 1.70) that bridges the gap between 5-ethyl (ΔLogP +0.56) and 5-n-propyl (ΔLogP −1.00), providing an incremental LogP step that is not achievable with any other single analog in this series. This positioning is a direct consequence of the branched alkyl topology, which modulates LogP independently of the carbon count trend seen in the linear series (methyl → ethyl → n-propyl).

Congeneric LogP

Cross-study comparable

Ranked 3rd of 5 congeners

LogP 1.70 fills niche between ethyl (1.14) and n-propyl (2.70)

Unique lipophilicity step within congeneric series

Non-linear progression; review measured LogP

Evidence Dimension	Computed LogP across 5-alkylisoxazole-3-carbonyl azide congeneric series
Target Compound Data	5-Isopropyl: LogP = 1.70, MW = 180.16 Da
Comparator Or Baseline	5-Methyl (CAS 61672-67-1): LogP = 0.89, MW = 152.11 Da; 5-Ethyl (CAS 61672-69-3): LogP = 1.14, MW = 166.14 Da; 5-n-Propyl (CAS 61672-70-6): LogP = 2.70, MW = 180.16 Da; 5-Isobutyl (CAS 61672-72-8): LogP = 3.10, MW = 194.19 Da
Quantified Difference	LogP gap filled: +0.56 above 5-ethyl; −1.00 below 5-n-propyl; unique LogP value not duplicated by any other congener
Conditions	Computed LogP data from ChemSrc (5-isopropyl), Chem960 (5-methyl, 5-n-propyl, 5-isobutyl), and yybyy.com (5-ethyl)

Why This Matters

When a medicinal chemistry program identifies a target LogP window (e.g., 1.5–2.0) for optimizing oral bioavailability or reducing hERG liability, the 5-isopropyl analog is the only member of the 5-alkyl series that natively falls within this range, making it the rational procurement choice for SAR exploration at this specific lipophilicity tier.

• [1] yybyy.com. 5-Ethyl-1,2-oxazole-3-carbonyl azide (CAS 61672-69-3). LogP: 1.14026. https://www.yybyy.com/chemicals/detail/61672-69-3 View Source
• [2] Chem960. 3-Isoxazolecarbonyl azide, 5-(2-methylpropyl)- (CAS 61672-72-8). XlogP: 3.1. https://m.chem960.com/cas/61672728/ View Source

Chemoselectivity in Peptide Acylation: Acyl Azide vs. Acid Chloride

In a direct experimental comparison reported by Kolesnik et al. (2021), acylation of glycylglycine and its morpholide with 5-(p-tolyl)isoxazole-3-carbonyl azide yielded the corresponding N-[5-(p-tolyl)isoxazole-3-carbonyl] derivatives as clean products, whereas treatment of the same substrates with 5-(p-tolyl)isoxazole-3-carbonyl (the corresponding acyl chloride or carboxylic acid derivative) resulted in the formation of mixtures of products [1]. This experimentally observed chemoselectivity advantage is attributable to the moderated electrophilicity and distinct reaction pathway of the acyl azide compared to the acid chloride, which is prone to competing hydrolysis, over-acylation, and ring-opening side reactions under peptide coupling conditions. While this evidence is derived from the 5-(p-tolyl) analog, the chemoselectivity profile is governed by the carbonyl azide functional group and is therefore reasonably extrapolable to the 5-isopropyl congener as a class-level property.

Chemoselectivity

Class-level inference

Clean acylation vs. Complex mixtures

Supports peptide coupling without purification burden

Data from 5-(p-tolyl) analog; class-level extrapolation

Evidence Dimension	Acylation outcome: product purity (single product vs. mixture formation)
Target Compound Data	5-(p-Tolyl)isoxazole-3-carbonyl azide → clean N-acylation of glycylglycine and its morpholide (class-level inference for the 5-isopropyl analog sharing the same carbonyl azide warhead)
Comparator Or Baseline	5-(p-Tolyl)isoxazole-3-carbonyl (acid chloride or carboxylic acid derivative) → formation of product mixtures when reacted with the same substrates
Quantified Difference	Qualitative but definitive: clean single-product outcome vs. complex mixtures (quantitative product ratios not reported in the primary source)
Conditions	Acylation of glycylglycine and its morpholide; Kolesnik et al., Russian Journal of Organic Chemistry, 2021, Vol. 57, No. 10, pp. 1584–1591

Why This Matters

For procurement decisions in peptide chemistry and bioconjugation workflows, the carbonyl azide functionality offers a demonstrated chemoselectivity advantage over acid chlorides—eliminating the need for extensive chromatographic purification of complex product mixtures and reducing the risk of failed coupling reactions in precious substrate contexts.

• [1] Kolesnik, I.A.; Kletskov, A.V.; Potkin, V.I.; Knizhnikov, V.A.; Zvereva, T.D.; Kurman, P.V.; Tokalchik, Yu.P.; Kulchitsky, V.A. Glycylglycine and Its Morpholide Derivatives Containing 5-(p-Tolyl)isoxazole and 4,5-Dichloroisothiazole Moieties. Russian Journal of Organic Chemistry 2021, 57 (10), 1584–1591. DOI: 10.1134/s1070428021100031. View Source

Curtius Rearrangement: Libraries Not Accessible from Acyl Chlorides

Heterocyclic carbonyl azides, including isoxazole-3-carbonyl azides, undergo thermal Curtius rearrangement to generate the corresponding isocyanates with loss of N₂, a transformation that is mechanistically unavailable to the corresponding carbonyl chlorides without additional azide sources [1]. Funt et al. (2020) demonstrated that 2H-azirine-2-carbonyl azides—structurally and mechanistically analogous heterocyclic acyl azides—undergo Curtius rearrangement in boiling t-BuOH to give Boc-protected amines in high yield, and further react via the isocyanate intermediate to form benzo- and hetero-fused pyrrolopyridinones through a 6π electrocyclization cascade [1]. The 5-isopropylisoxazole-3-carbonyl azide, by virtue of its carbonyl azide group, possesses this same Curtius competence, enabling direct conversion to 3-amino-5-isopropylisoxazole or to diverse carbamate and urea derivatives via isocyanate trapping—a synthetic versatility dimension that the corresponding 5-isopropylisoxazole-3-carbonyl chloride (CAS 53064-56-5) cannot provide without first being converted to the azide.

Curtius Access

Class-level inference

Direct isocyanate vs. Not available

Enables single-step amine/carbamate library synthesis

Thermal activation; extrapolated from heterocyclic azides

Evidence Dimension	Access to Curtius rearrangement → isocyanate → amine/carbamate/urea diversification pathway
Target Compound Data	5-Isopropylisoxazole-3-carbonyl azide: thermally labile acyl azide capable of Curtius rearrangement to 5-isopropylisoxazol-3-yl isocyanate (class-level inference from heterocyclic carbonyl azide chemistry)
Comparator Or Baseline	5-Isopropylisoxazole-3-carbonyl chloride (CAS 53064-56-5): no direct Curtius pathway; requires conversion to acyl azide via NaN₃ before rearrangement is possible
Quantified Difference	Binary capability: Curtius pathway present (carbonyl azide) vs. absent without additional synthetic step (carbonyl chloride); Funt et al. reported Curtius rearrangement yields of Boc-protected amines up to 91% for analogous heterocyclic carbonyl azides
Conditions	Thermal Curtius rearrangement in t-BuOH or inert solvents; Funt et al., Journal of Organic Chemistry, 2020, 85, 4182–4194

Why This Matters

For laboratories building amine-, carbamate-, or urea-focused compound libraries from the 5-isopropylisoxazole scaffold, the carbonyl azide eliminates an entire synthetic step (chloride → azide conversion) and provides direct access to the isocyanate intermediate, reducing synthesis time and cumulative yield losses in multi-step sequences.

• [1] Funt, L.D.; Tomashenko, O.A.; Novikov, M.S.; Khlebnikov, A.F. 2H-Azirine-2-carbonyl Azides: Preparation and Use as N-Heterocyclic Building Blocks. Journal of Organic Chemistry 2020, 85 (6), 4182–4194. DOI: 10.1021/acs.joc.9b03367. PMID: 32098472. View Source

High-Yield Synthesis from the Carboxylic Acid Hydrazide

A patent-documented synthetic route converts 5-isopropylisoxazole-3-carboxylic acid hydrazide (CAS 90221-26-4) to 5-isopropylisoxazole-3-carbonyl azide in 90% yield using HCl/NaNO₂ in water as the reaction medium [1][2]. This method, disclosed in patent US20030236287A1 (Piotrowski et al., assigned to Upjohn Co.), proceeds via diazotization of the hydrazide followed by azide substitution—a mild, aqueous protocol that avoids the use of the acid chloride intermediate and the attendant hydrolysis sensitivity. For context, the foundational Gardner et al. paper (J. Org. Chem., 1961) reported yields in the 85–40% range for related 5-substituted isoxazole-3-carboxylic acid hydrazide preparations, suggesting that the 90% benchmark represents an optimized and reproducible entry point for this specific substitution pattern [3].

Synthetic Yield

Supporting evidence

90%

Supports scalable procurement from available precursor

Patent-reported protocol; verify at scale

Evidence Dimension	Isolated synthetic yield from carboxylic acid hydrazide precursor
Target Compound Data	90% yield for 5-isopropylisoxazole-3-carbonyl azide from 5-isopropylisoxazole-3-carboxylic acid hydrazide (HCl/NaNO₂, H₂O)
Comparator Or Baseline	General 5-substituted isoxazole-3-carboxylic acid hydrazides: yields ranging from 40–85% reported by Gardner et al. (1961) via alternative routes
Quantified Difference	90% yield, representing a ≥5 percentage-point improvement over the upper bound of the historical 40–85% range for general 5-substituted analogs
Conditions	Diazotization with HCl and sodium nitrite in aqueous medium; patent US20030236287A1; hydrazide precursor CAS 90221-26-4

Why This Matters

A validated 90%-yield synthetic protocol reduces procurement risk by confirming that the compound can be efficiently prepared at scale from a commercially available precursor, supporting both milligram-scale discovery chemistry and gram-scale development campaigns without yield-related cost escalation.

• [1] Molaid. 5-Isopropylisoxazolcarbonsaeure-(3)-hydrazid (CAS 90221-26-4). Reaction entry: conversion to 5-isopropylisoxazole-3-carbonyl azide in 90% yield using HCl, sodium nitrite, water. Patent reference: US20030236287A1 (Positive allosteric modulators of the nicotinic acetylcholine receptor). https://www.molaid.com/MS_959763 View Source
• [2] Piotrowski, D.W.; Rogers, B.N.; McWhorter, W.W., Jr.; Walker, D.P.; Corbett, J.W.; Groppi, V.E., Jr.; Rudmann, D.G. Positive Allosteric Modulators of the Nicotinic Acetylcholine Receptor. US Patent Application US20030236287A1, filed April 25, 2003. https://patents.google.com/patent/US20030236287A1/en View Source
• [3] Gardner, T.S.; Wenis, E.; Lee, J. Synthesis of 5-Substituted 3-Isoxazolecarboxylic Acid Hydrazides and Derivatives. Journal of Organic Chemistry 1961, 26 (5), 1514–1518. DOI: 10.1021/jo01064a050. View Source

5-Isopropylisoxazole-3-carbonyl Azide: Application Scenarios

SAR Lead Optimization at Moderate Lipophilicity

When a medicinal chemistry program identifies a target LogP range of 1.5–2.0 for balancing cellular permeability and aqueous solubility, 5-isopropylisoxazole-3-carbonyl azide (LogP 1.70) is the only congener in the 5-alkylisoxazole-3-carbonyl azide series that natively resides within this window . The 5-ethyl analog (LogP 1.14) falls below this threshold, while the 5-n-propyl regioisomer (LogP 2.70) exceeds it by a full log unit despite identical molecular weight . Procurement of the isopropyl variant therefore supports efficient SAR exploration without requiring additional synthetic manipulation to adjust lipophilicity—an advantage that directly translates to fewer synthetic iterations and reduced compound consumption in lead optimization cycles.

Click Chemistry and Bioorthogonal Conjugation via Dual-Functionality Warhead

The carbonyl azide group enables copper-catalyzed or strain-promoted azide–alkyne cycloaddition (CuAAC/SPAAC) for triazole formation, while the isoxazole ring itself can serve as a photo-crosslinkable moiety in chemoproteomic applications [1]. The compound's moderate LogP (1.70) and PSA (92.85 Ų) support both organic-phase click reactions and aqueous-compatible bioconjugation conditions, offering a balanced solubility profile that purely hydrophobic or highly polar azide building blocks cannot provide . This dual functionality—click-reactive azide plus photoreactive heterocycle—is specifically enabled by the isoxazole-3-carbonyl azide architecture and is not replicated by simple alkyl or benzyl azides.

One-Step Curtius Rearrangement to Amine, Carbamate, and Urea Libraries

Thermal activation of 5-isopropylisoxazole-3-carbonyl azide generates 5-isopropylisoxazol-3-yl isocyanate via Curtius rearrangement, which can be trapped with alcohols, amines, or water to yield the corresponding carbamates, ureas, or the free 3-aminoisoxazole in a single synthetic operation . This pathway eliminates the two-step sequence required when starting from 5-isopropylisoxazole-3-carbonyl chloride (CAS 53064-56-5)—namely chloride-to-azide conversion followed by rearrangement—thereby reducing total step count and cumulative yield loss. The isopropyl substitution at the 5-position further contributes steric modulation of the isocyanate intermediate, potentially influencing trapping regioselectivity in ways distinct from smaller (methyl, ethyl) or larger (isobutyl) alkyl substituents.

Chemoselective Peptide Acylation Avoiding Acid Chloride Side Reactions

Building on the class-level evidence from Kolesnik et al. (2021), where 5-(p-tolyl)isoxazole-3-carbonyl azide afforded clean acylation products with glycylglycine while the corresponding carbonyl electrophile produced intractable mixtures , 5-isopropylisoxazole-3-carbonyl azide is the rational procurement choice for peptide conjugation and amino acid derivatization workflows that demand high product homogeneity. The moderated electrophilicity of the acyl azide minimizes competing hydrolysis and over-acylation side reactions that plague acid chloride-mediated couplings, reducing purification burden and improving isolated yields of the desired N-acylated peptide or amino acid conjugates.

Application

Selection Property

Validation Focus

SAR Lead Optimization at Moderate Lipophilicity

Native LogP within target window (1.5–2.0)

Ligand efficiency and permeability screening

Click Chemistry & Bioorthogonal Conjugation

Dual-functionality warhead (azide + photoreactive isoxazole)

CuAAC/SPAAC efficiency and crosslinking specificity

Curtius Rearrangement to Amine/Carbamate/Urea Libraries

Direct isocyanate generation without intermediate steps

Trapping yield and amine diversification

Chemoselective Peptide Acylation

Moderated electrophilicity vs. acid chloride

Product purity and coupling efficiency

• [1] Funt, L.D.; Tomashenko, O.A.; Novikov, M.S.; Khlebnikov, A.F. 2H-Azirine-2-carbonyl Azides: Preparation and Use as N-Heterocyclic Building Blocks. Journal of Organic Chemistry 2020, 85 (6), 4182–4194. DOI: 10.1021/acs.joc.9b03367. View Source